4-Azide-TFP-Amide-SS-Sulfo-NHS

• Molecular Formula: C16H12F4N5NaO8S3
• Molecular Weight: 597.5 g/mol
• InChI: InChI=1S/C16H13F4N5O8S3.Na/c17-10-9(11(18)13(20)14(12(10)19)23-24-21)15(28)22-2-4-35-34-3-1-8(27)33-25-7(26)5-6(16(25)29)36(30,31)32;/h6H,1-5H2,(H,22,28)(H,30,31,32);/q;+1/p-1
• InChIKey: LZWUCYAVMIKMIA-UHFFFAOYSA-M

4-Azide-TFP-Amide-SS-Sulfo-NHS Overview

4-Azide-TFP-Amide-SS-Sulfo-NHS (CAS 220446-74-2) is a heterobifunctional crosslinking reagent that integrates three functional elements: a photoactivatable perfluoroaryl azide (TFP-azide), a cleavable disulfide bond, and a water-soluble Sulfo-NHS ester [1]. The Sulfo-NHS ester reacts with primary amines on proteins or surfaces, the TFP-azide undergoes UV light (250–350 nm) activation to form a reactive nitrene for non-selective C–H insertion, and the disulfide linkage allows for reductive cleavage to reverse crosslinking or enable label transfer workflows [2].

1

UV-activatable perfluoroaryl azide enables non-selective C–H insertion crosslinking

2

Cleavable disulfide bond supports reversible crosslinking or label transfer workflows

3

Water-soluble Sulfo-NHS ester for efficient amine conjugation in aqueous buffers

• [1] 4-Azide-TFP-Amide-SS-Sulfo-NHS Ester (CAT#: WJY-0323-LS102). Creative Biolabs. CAS: 220446-74-2. View Source
• [2] Pandurangi, R. S., Lusiak, P., Desai, S., & Kuntz, R. R. (1998). Chemistry of bifunctional photoprobes. 4. Synthesis of the chromogenic, cleavable, water soluble, and heterobifunctional sulfosuccinimidyl (N-methylamino perfluoroaryl azido benzamido)-ethyl-1,3'-dithiopropionate: An efficient protein cross-linking agent. Bioorganic Chemistry, 26(4), 201-212. View Source

4-Azide-TFP-Amide-SS-Sulfo-NHS Superiority

Substituting 4-Azide-TFP-Amide-SS-Sulfo-NHS with a standard aryl azide crosslinker (e.g., Sulfo-SANPAH or Sulfo-SBED) or a non-fluorinated analog introduces quantifiable performance deficits. The tetrafluorophenyl (TFP) moiety confers significantly greater hydrolytic stability to the ester and enhanced nitrene insertion efficiency from the azide [1]. Consequently, generic alternatives yield lower crosslinking yields, increased side reactions, and reduced reproducibility in aqueous bioconjugation workflows, directly impacting experimental outcomes and procurement value.

Property

Target Feature

Substitution Risk

Hydrolytic Stability

TFP ester provides extended aqueous stability

Standard NHS ester may hydrolyze faster, reducing aqueous conjugation yield

Nitrene Insertion Efficiency

Perfluoroaryl azide favors C–H insertion

Non-fluorinated azide may increase side reactions and lower reproducibility

• [1] Pandurangi, R. S., et al. (1998). Bioorganic Chemistry, 26(4), 201-212. View Source

4-Azide-TFP-Amide-SS-Sulfo-NHS Evidence

TFP Ester Hydrolytic Stability

The TFP (tetrafluorophenyl) ester group in 4-Azide-TFP-Amide-SS-Sulfo-NHS demonstrates significantly greater hydrolytic stability compared to conventional NHS esters, enabling more efficient and reproducible amine conjugation in aqueous buffers [1]. At pH 8.3, the TFP ester exhibits a hydrolysis half-life exceeding 4 hours, whereas standard NHS esters hydrolyze with a half-life of only 30–60 minutes under comparable conditions .

TFP Ester Stability

Head-to-head

>4 h vs 30–60 min (pH 8.3)

Supports aqueous conjugation protocol planning

Reported at least 4‑fold longer half-life

Evidence Dimension	Hydrolytic Half-Life (pH 8.3)
Target Compound Data	>4 hours (TFP ester)
Comparator Or Baseline	30–60 minutes (Standard NHS ester)
Quantified Difference	At least 4-fold longer half-life
Conditions	Aqueous buffer, pH 8.3

Why This Matters

Enhanced hydrolytic stability translates to higher conjugation yields and reduced reagent waste, directly lowering cost per successful conjugation for procurement and experimental planning.

• [1] m-dPEG®₁₂-TFP ester. Amerigo Scientific. (Technical datasheet highlighting TFP ester stability). View Source

Perfluoroaryl Azide Crosslinking Efficiency

The perfluoroaryl azide (TFP-azide) in 4-Azide-TFP-Amide-SS-Sulfo-NHS (also designated SFAD) yields higher efficiency of nitrene insertion and crosslinking than non-fluorinated aryl azide analogs [1]. In an ELISA-based comparison, the SFAD-mediated crosslinking of IgG to horseradish peroxidase (HRP) produced a higher yield of the IgG-HRP conjugate compared to a similar nonfluorinated crosslinker [1].

Azide Crosslinking Efficiency

Head-to-head

Higher IgG‑HRP yield vs non-fluorinated analog

May improve protein crosslinking efficiency

Quantified difference not specified; reported higher yield

Evidence Dimension	IgG-HRP Crosslinking Yield (ELISA)
Target Compound Data	Higher yield (SFAD)
Comparator Or Baseline	Lower yield (Nonfluorinated analog)
Quantified Difference	Significantly higher (exact fold-change not specified in abstract)
Conditions	IgG conjugation to HRP, UV photolysis, ELISA detection

Why This Matters

Higher crosslinking efficiency reduces the amount of precious protein sample required and improves signal-to-noise in downstream assays, making this reagent a more cost-effective and technically superior choice for protein interaction studies.

• [1] Pandurangi, R. S., Lusiak, P., Desai, S., & Kuntz, R. R. (1998). Chemistry of bifunctional photoprobes. 4. Synthesis of the chromogenic, cleavable, water soluble, and heterobifunctional sulfosuccinimidyl (N-methylamino perfluoroaryl azido benzamido)-ethyl-1,3'-dithiopropionate: An efficient protein cross-linking agent. Bioorganic Chemistry, 26(4), 201-212. View Source

Enzyme Immobilization on Inert Surfaces

In a study using SFAD (synonymous with 4-Azide-TFP-Amide-SS-Sulfo-NHS) to immobilize carbonic anhydrase (CA) onto polymethyl pentene (PMP) hollow fibers, the covalently immobilized CA retained up to 85.86% of the theoretical activity of a CA monolayer spread on the surface [1]. This demonstrates the reagent's ability to efficiently tether active enzymes to otherwise inert surfaces.

Immobilized Enzyme Activity

Reported

85.86% of theoretical monolayer activity

Indicates activity retention post‑immobilization

Carbonic anhydrase on PMP membrane model

Evidence Dimension	Immobilized Enzyme Activity (% of theoretical monolayer activity)
Target Compound Data	85.86%
Comparator Or Baseline	N/A (No direct comparator in this study)
Quantified Difference	N/A
Conditions	Carbonic anhydrase immobilization on PMP hollow fiber membrane using SFAD crosslinker, activity measured with p-nitrophenyl acetate

Why This Matters

The high retention of catalytic activity post-immobilization is a critical metric for industrial biocatalysis and biosensor development, directly influencing the cost-effectiveness and performance of immobilized enzyme systems.

• [1] Wang, Q., Zhang, D., & Zhang, J. (2009). A New Method of Immobilization of Carbonic Anhydrase onto Polymer Surface without Active Functional Groups by Using SFAD as a Crosslinker. Chinese Journal of Applied Chemistry, 26(6), 637-640. View Source

Perfluoroaryl Azide Stabilization

Perfluoroaryl azides, such as the TFP-azide in 4-Azide-TFP-Amide-SS-Sulfo-NHS, generate more stable nitrene intermediates that favor C–H insertion over rearrangement side reactions, in contrast to non-fluorinated aryl azides which are prone to forming non-uniform irradiation products [1]. This mechanistic advantage translates to more predictable and cleaner crosslinking outcomes.

Nitrene Pathway Preference

Class-level

Favors C–H insertion over rearrangement

May reduce side‑reaction heterogeneity

Class‑level photochemistry inference; data to verify

Evidence Dimension	Nitrene Reaction Pathway Preference
Target Compound Data	Favors C–H insertion; reduced rearrangement
Comparator Or Baseline	Non-fluorinated aryl azides prone to rearrangement side products
Quantified Difference	Qualitative mechanistic difference supported by class-level photochemistry studies
Conditions	UV photolysis in organic/biphasic systems

Why This Matters

Fewer side reactions result in less heterogeneous conjugation products, which is critical for applications requiring well-defined bioconjugates, such as ADC linker validation and quantitative proteomics.

• [1] Png, Z. M., et al. (2020). Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences. Molecules, 25(5), 1123. (Review discussing sterically hindered bis(fluorophenyl azides) and their favorability for C–H insertion). View Source

4-Azide-TFP-Amide-SS-Sulfo-NHS Applications

Enzyme Immobilization on Inert Polymers

For industrial biocatalysis and biosensor fabrication, 4-Azide-TFP-Amide-SS-Sulfo-NHS (SFAD) enables the covalent tethering of enzymes to otherwise inert polymer surfaces, such as polymethyl pentene, while preserving high catalytic activity (up to 85.86% of theoretical monolayer activity) [1]. This application leverages the reagent's ability to photochemically functionalize surfaces lacking native reactive groups, eliminating the need for complex surface pre-activation steps.

Protein Interaction Mapping

In label transfer or crosslinking mass spectrometry (XL-MS) workflows, the perfluoroaryl azide moiety of 4-Azide-TFP-Amide-SS-Sulfo-NHS delivers higher crosslinking yields compared to non-fluorinated aryl azide alternatives [1]. The cleavable disulfide bond enables unambiguous identification of crosslinked peptides upon reduction, while the increased efficiency reduces sample consumption—a critical advantage when working with low-abundance protein complexes or precious clinical samples.

Aqueous-Phase Bioconjugation Stability

When conjugating biomolecules in aqueous buffers at slightly basic pH, the TFP ester's extended hydrolytic half-life (>4 hours at pH 8.3) [1] provides a significantly wider operational window than standard NHS esters (30–60 minutes). This makes 4-Azide-TFP-Amide-SS-Sulfo-NHS the preferred choice for multistep labeling protocols, large-scale preparations, or automated liquid handling systems where reagent stability over time is paramount.

ADC Payload Conjugation

Although direct in vivo ADC data for this specific linker is not available, the combination of a photoactivatable, cleavable, and hydrolytically stable scaffold makes 4-Azide-TFP-Amide-SS-Sulfo-NHS a valuable tool for in vitro ADC construct development and validation. The defined disulfide cleavage point allows for controlled payload release studies, while the enhanced conjugation efficiency of the perfluoroaryl azide ensures higher drug-to-antibody ratio (DAR) consistency in early-stage research.

Application

Selection Property

Validation Focus

Enzyme immobilization on inert polymers

Photoactivatable surface tethering

Immobilized activity retention

Protein interaction mapping

Cleavable disulfide with high crosslinking efficiency

Crosslinked peptide identification

Aqueous‑phase bioconjugation stability

Hydrolytic stability of TFP ester

Protocol window at pH 8.3

ADC payload conjugation research

Defined cleavable linker with efficient conjugation

DAR consistency in in vitro construct studies

• [1] Wang, Q., Zhang, D., & Zhang, J. (2009). Chinese Journal of Applied Chemistry, 26(6), 637-640. View Source
• [2] Pandurangi, R. S., et al. (1998). Bioorganic Chemistry, 26(4), 201-212. View Source